Cas no 89523-75-1 (5-Decanone, 10-hydroxy-10-phenyl-)
89523-75-1 structure
Product Name:5-Decanone, 10-hydroxy-10-phenyl-
CAS No:89523-75-1
MF:C16H24O2
MW:248.360565185547
CID:597677
PubChem ID:13208499
Update Time:2025-04-19
5-Decanone, 10-hydroxy-10-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Decanone, 10-hydroxy-10-phenyl-
- 10-hydroxy-10-phenyldecan-5-one
- DTXSID80527902
- 89523-75-1
-
- Inchi: 1S/C16H24O2/c1-2-3-11-15(17)12-7-8-13-16(18)14-9-5-4-6-10-14/h4-6,9-10,16,18H,2-3,7-8,11-13H2,1H3
- InChI Key: NKJIRBSECDXENV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)CCCCC(CCCC)=O
Computed Properties
- Exact Mass: 248.177630004g/mol
- Monoisotopic Mass: 248.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
5-Decanone, 10-hydroxy-10-phenyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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